tert-butyl N-(4-methyl-1-oxopentan-2-yl)carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl N-(4-methyl-1-oxopentan-2-yl)carbamate is a chemical compound with the molecular formula C11H22N2O3 . It is used as an intermediate in the synthesis of Carfilzomib, a second-generation proteasome inhibitor used in the treatment of relapsed and refractory multiple myeloma .
Molecular Structure Analysis
The molecular structure of tert-butyl N-(4-methyl-1-oxopentan-2-yl)carbamate consists of a carbamate group (N-CO-O) attached to a tert-butyl group and a 4-methyl-1-oxopentan-2-yl group . The molecular weight of this compound is 271.36 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 271.36 . The compound should be stored in a sealed container in a dry environment at a temperature between 2-8°C .Scientific Research Applications
Environmental Fate and Degradation
Environmental Presence and Toxicity : Synthetic phenolic antioxidants, structurally related to tert-butyl N-(4-methyl-1-oxopentan-2-yl)carbamate, are widely used in industrial applications. Recent studies have focused on their environmental occurrence, human exposure, and toxicity, highlighting the need for future research to develop compounds with lower toxicity and environmental impact (Liu & Mabury, 2020).
Microbial Degradation : The degradation of related compounds such as methyl tert-butyl ether (MTBE) in the subsurface environment has been extensively reviewed, indicating biodegradability under various conditions and suggesting the potential for similar compounds to be biodegraded through microbial processes (Schmidt et al., 2004).
Industrial and Commercial Applications
- Membrane Technologies : Research into the purification of fuel additives like MTBE, which shares structural similarities with tert-butyl N-(4-methyl-1-oxopentan-2-yl)carbamate, has shown the effectiveness of various polymer membranes in separating these compounds from azeotropic mixtures, suggesting potential applications in industrial separations and environmental remediation (Pulyalina et al., 2020).
Bioremediation
- Bioremediation of MTBE : Studies on the bioremediation and natural attenuation of MTBE, a compound related to tert-butyl N-(4-methyl-1-oxopentan-2-yl)carbamate, have shown promising results for the aerobic and anaerobic degradation of such compounds in environmental settings. These findings underscore the potential for employing biological methods to remediate environments contaminated with similar compounds (Fiorenza & Rifai, 2003).
Safety and Hazards
This compound is classified as a warning under the GHS07 pictogram. It has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
tert-butyl N-(4-methyl-1-oxopentan-2-yl)carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO3/c1-8(2)6-9(7-13)12-10(14)15-11(3,4)5/h7-9H,6H2,1-5H3,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQSBRFZHUKLKNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C=O)NC(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
91254-81-8 |
Source
|
Record name | tert-butyl N-(4-methyl-1-oxopentan-2-yl)carbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.